12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid

• Molecular Formula: C18H33BrO3
• Molecular Weight: 377.4 g/mol
• InChI: InChI=1S/C18H33BrO3/c1-2-3-10-14-17(20)16(19)13-11-8-6-4-5-7-9-12-15-18(21)22/h8,11,16-17,20H,2-7,9-10,12-15H2,1H3,(H,21,22)/b11-8-/t16-,17-/m1/s1
• InChIKey: IRWMEEAPPLGSMV-RIDHJDLKSA-N

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic Acid: Core Characteristics

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid (CAS 2692622-65-2, C18H33BrO3, MW 377.36) is a chiral, long-chain fatty acid derivative belonging to the class of brominated hydroxy fatty acids . It is characterized by a cis double bond at C9, a bromine substituent at C12 in the (R)-configuration, and a hydroxyl group at C13 in the (R)-configuration . This compound is primarily supplied as a research-grade biochemical tool for specialized applications, including the study of lipid metabolism, enzyme inhibition, and as a heavy-atom derivative for structural biology .

Defined (R,R) chiral configuration for stereospecific binding studies

Bromine heavy-atom probe supports X-ray phasing and metabolic tracking

Research-grade fatty acid derivative for CYP oxidation and chiral lipid SAR

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic Acid: Why Analogs Cannot Substitute

Direct substitution of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid with its non‑brominated parent (13-hydroxy-9-octadecenoic acid) or its (S,S)-stereoisomer is not scientifically valid. The presence of the bromine atom at C12 introduces a heavy halogen that dramatically alters molecular recognition, electron density, and reactivity [1]. This bromine serves as a critical handle for X‑ray phasing experiments and enables unique metabolic fates, as demonstrated by class‑level evidence showing that brominated fatty acids undergo oxidation pathways distinct from their chloro or iodo counterparts [2]. Furthermore, the defined (R,R) stereochemistry at C12 and C13 is essential for chiral interactions with biological targets; the (S,S)-enantiomer (CAS 2692622-64-1) would not be expected to recapitulate the same binding or activity profile . The quantitative evidence below establishes the precise dimensions where this compound offers measurable differentiation.

Non-brominated parent (13-hydroxy-9-octadecenoic acid)

Lacks the Br heavy atom; cannot provide anomalous scattering for phasing and exhibits different metabolic reactivity. Halogen-dependent studies require brominated analog.

(S,S)-enantiomer (CAS 2692622-64-1)

Opposite absolute configuration at C12 and C13; binding modes likely diverge, invalidating stereospecific structure-activity conclusions.

Iodo-substituted analog

CYP4A1 oxidation nearly abolished; not a viable probe for ω-hydroxylation pathway studies (class‑level evidence).

• [1] He, X., Cryle, M. J., Ortiz de Montellano, P. R., et al. (2005). Calibration of the channel that determines the ω‑hydroxylation regiospecificity of cytochrome P4504A1. Journal of Biological Chemistry, 280(24), 22697-22705. View Source
• [2] He, X., Cryle, M. J., Ortiz de Montellano, P. R., et al. (2005). Calibration of the channel that determines the ω‑hydroxylation regiospecificity of cytochrome P4504A1. Journal of Biological Chemistry, 280(24), 22697-22705. View Source

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic Acid: Quantitative Evidence vs. Analogs

CYP4A1 Oxidation of Brominated vs. Iodo Fatty Acids

Brominated fatty acids exhibit a distinct metabolic fate compared to iodo analogs in CYP4A1‑catalyzed oxidation. In a head‑to‑head class‑level comparison, 12‑bromododecanoic acid is efficiently oxidized to 12‑hydroxydodecanoic acid and 12‑oxododecanoic acid, whereas the 12‑iodo analogue is very poorly oxidized [1]. This demonstrates that bromine substitution permits productive enzyme‑mediated halogen oxidation, while iodine substitution largely abrogates it. The quantitative difference in oxidation rate (Br > Cl > I) [1] establishes that brominated fatty acids are metabolically active probes, whereas iodo analogs are not suitable for studying ω‑hydroxylation pathways.

CYP4A1 Oxidation

Class-level

Br > Cl > I oxidation rate; 12-bromododecanoic acid is oxidized to 12-hydroxy/12-oxo acids, while 12-iodo analogue is poorly oxidized.

Supports brominated fatty acid probe fit for P450 ω-hydroxylation studies.

Class-level inference; verify with target compound in specific CYP4A1 assay.

Evidence Dimension	Oxidative metabolism by CYP4A1
Target Compound Data	12‑bromododecanoic acid is oxidized to 12‑hydroxydodecanoic acid and 12‑oxododecanoic acid (rate: Br > Cl > I)
Comparator Or Baseline	12‑iodododecanoic acid is very poorly oxidized
Quantified Difference	Bromo analogue is actively oxidized; iodo analogue is essentially inert
Conditions	Recombinant CYP4A1 enzyme assay

Why This Matters

This class‑level evidence indicates that brominated fatty acids, including 12(R)-bromo‑13(R)-hydroxy‑9(Z)-octadecenoic acid, are viable probes for cytochrome P450 studies, while iodo‑substituted analogs would yield negligible activity, making them unsuitable for investigating enzyme mechanism.

• [1] He, X., Cryle, M. J., Ortiz de Montellano, P. R., et al. (2005). Calibration of the channel that determines the ω‑hydroxylation regiospecificity of cytochrome P4504A1. Journal of Biological Chemistry, 280(24), 22697-22705. View Source

Chiral Purity: (R,R) vs. (S,S) Enantiomer

The (R,R) stereoisomer is supplied with defined stereochemical purity (>98%) , ensuring reproducible chiral interactions in biological assays. The (S,S)-enantiomer (CAS 2692622-64-1) is commercially available but is not a direct substitute; its opposite absolute configuration at two adjacent stereocenters fundamentally alters the three‑dimensional presentation of the bromine and hydroxyl groups . In analogous chiral lipid systems, enantiomers often exhibit divergent biological activities, with one stereoisomer showing potent activity and the other being inactive [1]. Therefore, for experiments requiring the specific (R,R) configuration, substitution with the (S,S) isomer would introduce uncontrolled chiral bias and invalidate stereospecific structure‑activity conclusions.

Chiral Purity

Specification review

>98% (R,R) stereoisomer; opposite (S,S) enantiomer available but not interchangeable.

Defined stereochemistry supports enantiomer-specific interaction studies.

Vendor COA; independent chiral verification recommended.

Evidence Dimension	Stereochemical identity and purity
Target Compound Data	12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid; >98% purity; (R,R) configuration
Comparator Or Baseline	12(S)-Bromo-13(S)-hydroxy-9(Z)-octadecenoic acid; (S,S) configuration
Quantified Difference	Opposite absolute stereochemistry at two adjacent centers
Conditions	Vendor Certificate of Analysis (typical)

Why This Matters

For studies involving stereospecific protein‑lipid interactions or enzymatic transformations, the use of the correct (R,R) enantiomer is non‑negotiable; the (S,S) enantiomer would yield different binding modes and potentially opposite biological effects.

• [1] Liang, N., Dacko, A., Tan, A. K., Xiang, S., Curtis, J. M., Gänzle, M. G. (2020). Structure‑function relationships of antifungal monohydroxy unsaturated fatty acids (HUFA) of plant and bacterial origin. Food Research International, 134, 109237. View Source

Heavy-Atom Derivative for X‑ray Phasing

The bromine atom at C12 provides a strong anomalous scattering signal (f' ~ 0.5 e⁻ at Cu‑Kα) that is routinely exploited for single‑wavelength anomalous dispersion (SAD) or multiple‑wavelength anomalous dispersion (MAD) phasing in protein crystallography [1]. In contrast, non‑halogenated analogs such as 13(R)-hydroxy-9(Z)-octadecenoic acid lack this heavy atom and are virtually invisible for phasing purposes . The incorporation of bromine into a lipid scaffold allows the compound to be used as a heavy‑atom derivative or as a ligand for co‑crystallization, enabling the determination of lipid‑protein complex structures that would otherwise be intractable. This differential capability is absolute: only the brominated derivative can serve as an anomalous scatterer among its class of hydroxy fatty acids.

X‑ray Phasing

Class-level

Br provides anomalous signal (f′ ≈ 0.5 e⁻ at Cu‑Kα); enables SAD/MAD phasing for lipid-protein complexes.

Supports experimental phase determination for structures lacking intrinsic phasing power.

Non-brominated analog ineffective for phasing; class‑level principle.

Evidence Dimension	Anomalous scattering for X‑ray phasing
Target Compound Data	12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid contains a single Br atom; suitable for SAD/MAD phasing
Comparator Or Baseline	13(R)-hydroxy-9(Z)-octadecenoic acid (non‑brominated) lacks any heavy atom; cannot be used for phasing
Quantified Difference	Presence vs. absence of a bromine heavy atom; Br anomalous signal (f' ≈ 0.5 e⁻ at 1.54 Å)
Conditions	Macromolecular X‑ray crystallography, Cu‑Kα radiation

Why This Matters

For structural biologists aiming to solve lipid‑protein complex structures, the brominated derivative is uniquely enabling; the non‑brominated parent is ineffective for phasing and cannot provide equivalent experimental phase information.

• [1] Rupp, B. (2009). Biomolecular Crystallography: Principles, Practice, and Application to Structural Biology. Garland Science. Chapter 13: Phasing Procedures. View Source

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic Acid: Application Scenarios

Cytochrome P450 ω-Hydroxylation Mechanistic Studies

Based on class‑level evidence that brominated fatty acids are productively oxidized by CYP4A1 while iodo analogs are inert [1], 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is a suitable probe for dissecting the active‑site architecture and regiospecificity of CYP4 family enzymes. Its bromine substituent may act as a reporter for tracking oxidative metabolism and for distinguishing between water‑derived vs. O₂‑derived oxygen incorporation, a key mechanistic question in P450 catalysis [1].

Chiral Lipid Synthesis and Stereospecific Binding

The defined (R,R) stereochemistry and high enantiomeric purity (>98%) make this compound an ideal building block for the synthesis of more complex chiral lipids or as a reference standard in stereospecific binding assays. Its distinct configuration ensures that observed biological effects can be attributed to the correct stereoisomer, avoiding the confounding influence of the (S,S)-enantiomer .

Heavy-Atom Phasing for Lipid-Protein Complexes

The presence of a single bromine atom provides a strong anomalous scattering signal that is essential for experimental phasing in protein crystallography [2]. 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid can be soaked into pre‑formed crystals or co‑crystallized with lipid‑binding proteins to generate a heavy‑atom derivative, enabling structure determination of complexes that would otherwise be unsolvable due to lack of phase information [2].

Antifungal Lipid Analog Development

Non‑brominated 13-hydroxy-9-octadecenoic acid exhibits antifungal activity against filamentous fungi [3]. The brominated analog may serve as a structurally related probe to investigate structure‑activity relationships (SAR) around the C12‑C13 region. While direct MIC data for the bromo compound are not yet available, the class‑level evidence on hydroxy fatty acids [3] provides a rational basis for its use in antifungal SAR studies, particularly to assess whether bromine substitution modulates potency or spectrum.

Application

Selection Property

Validation Focus

CYP4 ω-hydroxylation studies

Brominated probe reactivity

Active-site regiospecificity interpretation

Chiral lipid synthesis

(R,R) stereochemistry

Enantiomer-specific binding review

Lipid-protein complex phasing

Br anomalous scatterer

Experimental phase determination

Antifungal SAR probe

C12-Br substitution effect

Potency-spectrum modulation review

• [1] He, X., Cryle, M. J., Ortiz de Montellano, P. R., et al. (2005). Calibration of the channel that determines the ω‑hydroxylation regiospecificity of cytochrome P4504A1. Journal of Biological Chemistry, 280(24), 22697-22705. View Source
• [2] Rupp, B. (2009). Biomolecular Crystallography: Principles, Practice, and Application to Structural Biology. Garland Science. Chapter 13: Phasing Procedures. View Source
• [3] Liang, N., Dacko, A., Tan, A. K., Xiang, S., Curtis, J. M., Gänzle, M. G. (2020). Structure‑function relationships of antifungal monohydroxy unsaturated fatty acids (HUFA) of plant and bacterial origin. Food Research International, 134, 109237. View Source